Cas no 68084-05-9 (2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile)

• Product name: 2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile
• CAS No: 68084-05-9
• MF: C₁₃H₁₉N
• MW: 189.29666
• CID: 968722
• PubChem ID: 107100

2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile
• 2-(4'-Methyl-3'-pentenyl)-3-cyclohexene-1-carbonitrile
• 2-(4-methylpent-3-en-1-yl)cyclohex-3-ene-1-carbonitrile
• 3-Cyclohexene-1-carbonitrile, 2-(4-methyl-3-penten-1-yl)-
• 3-Cyclohexene-1-carbonitrile, 2-(4-methyl-3-pentenyl)-
• DTXSID60887112
• EINECS 268-418-8
• 68084-05-9
• NS00063291
• ZJTPYSDRFRXYMI-UHFFFAOYSA-N

• Inchi： InChI=1S/C13H19N/c1-11(2)6-5-9-12-7-3-4-8-13(12)10-14/h3,6-7,12-13H,4-5,8-9H2,1-2H3
• InChI Key： ZJTPYSDRFRXYMI-UHFFFAOYSA-N
• SMILES： CC(=CCCC1C=CCCC1C#N)C

Computed Properties

• Exact Mass: 189.15187
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 23.79